Cas no 7712-05-2 (4,6-Dihydro-thieno3,4-bthiophene-2-carboxylic Acid)

• Product name: 4,6-Dihydro-thieno3,4-bthiophene-2-carboxylic Acid
• CAS No: 7712-05-2
• MF: C₇H₆O₂S₂
• MW: 186.251339435577
• MDL: MFCD20642620
• CID: 1015829
• PubChem ID: 160871071

4,6-Dihydro-thieno3,4-bthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dihydrothieno[3,4-b]thiophene-2-carboxylic acid
• C7H6O2S2
• Thieno[3,4-b]thiophene-2-carboxylic acid, 4,6-dihydro-
• BCP21102
• 2023AC
• FCH1222474
• AX8222900
• D4071
• 4,6-dihydrothieno[3,4-b]thiophene-2-carboxylic aci
• AKOS016002097
• 4,6-dihydrothieno[2,3-c]thiophene-2-carboxylic acid
• DTXSID40736452
• SB66787
• 7712-05-2
• MFCD20642620
• A851049
• 4,6-Dihydrothieno[3,4-b]thiophene-2-carboxylicacid
• CS-W004513
• AMY27028
• SCHEMBL1661408
• DS-17372
• DB-348952
• 4,6-dihydro-Thieno[3,4-b]thiophene-2-carboxylic acid
• 4H,6H-THIENO[2,3-C]THIOPHENE-2-CARBOXYLIC ACID
• 4,6-Dihydro-thieno3,4-bthiophene-2-carboxylic Acid

• MDL： MFCD20642620
• Inchi： 1S/C7H6O2S2/c8-7(9)5-1-4-2-10-3-6(4)11-5/h1H,2-3H2,(H,8,9)
• InChI Key： RBINIIIGSUWMLQ-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C2=C(C([H])=C(C(=O)O[H])S2)C1([H])[H]

Computed Properties

• Exact Mass: 185.98100
• Monoisotopic Mass: 185.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.8

Experimental Properties

• Density: 1.551
• Melting Point: 240°C(lit.)
• Boiling Point: 419.0±45.0 °C at 760 mmHg
• Flash Point: 207.2±28.7 °C
• PSA: 90.84000
• LogP: 2.19310
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,6-Dihydro-thieno3,4-bthiophene-2-carboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,6-Dihydro-thieno3,4-bthiophene-2-carboxylic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes